Cas no 2138029-06-6 (2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(2-methoxyethyl)-)

• Product Name: 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(2-methoxyethyl)-
• CAS No: 2138029-06-6
• MF: C₁₁H₂₁N₃O₂
• MW: 227.303342580795
• CID: 5299903
• Update Time: 2025-08-03

2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(2-methoxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(2-methoxyethyl)-

• Inchi： 1S/C11H21N3O2/c1-16-6-5-13-10(15)14-8-11(9-14)3-2-4-12-7-11/h12H,2-9H2,1H3,(H,13,15)
• InChI Key： YHAAACLSSJTFQC-UHFFFAOYSA-N
• SMILES： C1C2(CCCNC2)CN1C(NCCOC)=O

Additional information on 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(2-methoxyethyl)-

2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(2-methoxyethyl): A Comprehensive Overview

The compound 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(2-methoxyethyl), identified by the CAS number 2138029-06-6, is a complex organic molecule with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The presence of diaza groups (two nitrogen atoms) in the spiro structure introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the potential of 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(2-methoxyethyl) in various fields, including drug design and materials science. Its spiro structure provides a rigid framework that can be exploited for designing bioactive molecules with specific pharmacokinetic properties. The methoxyethyl group attached to the carboxamide moiety enhances solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

The synthesis of 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(2-methoxyethyl) involves a multi-step process that combines spirocyclic formation with functional group modifications. Researchers have optimized synthetic routes to improve yield and purity, leveraging modern organic chemistry techniques such as catalytic asymmetric synthesis and microwave-assisted reactions.

In terms of structural analysis, 2138029-06-6 exhibits a unique balance between rigidity and flexibility due to its spirocyclic core. Computational studies using molecular dynamics simulations have revealed insights into its conformational behavior, which is critical for understanding its interactions with biological targets.

The application of 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(2-methoxyethyl) in drug discovery has gained traction due to its ability to modulate protein-protein interactions (PPIs). PPIs are considered challenging targets in drug development; however, the spirocyclic structure of this compound provides a scaffold that can disrupt or stabilize these interactions effectively.

Moreover, 2138029-06-6 has shown potential in the development of advanced materials, such as stimuli-responsive polymers and self-healing materials. Its ability to undergo reversible chemical transformations under specific conditions makes it a valuable component in material science research.

In conclusion, 2,6-Diazaspiro[3.5]nonane-2-carboxamide, N-(2-methoxyethyl), with its CAS number 2138029-06-6, represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.